Cas no 1017540-91-8 (methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride)

• Product Name: methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride
• CAS No: 1017540-91-8
• MF: C₁₃H₂₄ClNO₂
• MW: 261.7882
• MDL: MFCD28501529
• CID: 4559240
• PubChem ID: 66954296
• Update Time: 2025-05-21

methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate hydrochloride
• methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride
• Methyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate HCl
• Methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate HCl
• JJLDFWAJKSRBSJ-UHFFFAOYSA-N
• AK173966
• methyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate HCl salt
• methyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate;hydrochloride
• 3-Azaspiro[5.5]undecane-9-acetic acid, methyl ester, hy
• (3-Aza-spiro[5.5]undec-9-yl)-acetic acid methyl ester hydrochloride
• SY099196
• 3-Azaspiro[5.5]undecane-9-acetic acid, methyl ester, hydrochloride (1:1)
• DB-114655
• 1017540-91-8
• AKOS025396316
• CS-0049181
• AS-52296
• Methyl2-(3-azaspiro[5.5]undecan-9-yl)acetatehydrochloride
• MFCD28501529
• P14738
• SB30144
• SCHEMBL1223805

• MDL： MFCD28501529
• Inchi： 1S/C13H23NO2.ClH/c1-16-12(15)10-11-2-4-13(5-3-11)6-8-14-9-7-13;/h11,14H,2-10H2,1H3;1H
• InChI Key： JJLDFWAJKSRBSJ-UHFFFAOYSA-N
• SMILES： Cl[H].O(C([H])([H])[H])C(C([H])([H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])C([H])([H])N([H])C([H])([H])C2([H])[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 261.1495567g/mol
• Monoisotopic Mass: 261.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride

Introduction to Methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate Hydrochloride (CAS No. 1017540-91-8)

Methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride, a compound with the chemical identifier CAS No. 1017540-91-8, has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of spirocyclic azaspiranes, which are known for their potential biological activities and have been extensively studied for their applications in drug discovery and development.

The molecular structure of methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride features a spirocyclic framework consisting of two rings connected by a nitrogen atom. This distinctive arrangement imparts unique steric and electronic properties to the molecule, making it a promising candidate for various pharmacological applications. The presence of an azaspirane core suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating cellular processes.

In recent years, there has been a growing interest in azaspiranes due to their reported bioactivities, such as anti-inflammatory, analgesic, and neuroprotective effects. Research has demonstrated that these compounds can interact with multiple signaling pathways, making them valuable tools for investigating disease mechanisms and developing novel therapeutic strategies. The hydrochloride salt form of this compound enhances its solubility and stability, facilitating its use in both in vitro and in vivo studies.

One of the most compelling aspects of methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride is its potential as an intermediate in the synthesis of more complex pharmacophores. The spirocyclic structure provides a versatile scaffold that can be modified to explore different biological activities. For instance, researchers have explored derivatives of this compound that exhibit enhanced binding affinity to specific targets, suggesting its utility in rational drug design.

Recent studies have highlighted the importance of spirocyclic azaspiranes in modulating neurological disorders. The ability of these compounds to cross the blood-brain barrier has opened up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical investigations have shown that derivatives of methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride can attenuate neuroinflammation and protect against oxidative stress, key pathological features associated with these neurodegenerative diseases.

The synthesis of methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to optimize the production process. These methods not only improve efficiency but also allow for the introduction of functional groups that enhance the biological activity of the final product.

The pharmacokinetic properties of this compound are also worth mentioning. Studies have indicated that it exhibits good oral bioavailability and distributes widely throughout various tissues upon administration. This broad distribution suggests potential therapeutic applications across multiple disease areas, including cardiovascular diseases and cancer. Additionally, the compound's stability under physiological conditions enhances its suitability for formulation into drug products.

In conclusion, methyl 2-{3-azaspiro[5.5]undecan-9-yl}acetate hydrochloride (CAS No. 1017540-91-8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its spirocyclic azaspirane core offers a versatile scaffold for drug development, while its salt form enhances solubility and stability for practical applications. As ongoing research continues to uncover new therapeutic potentials, this compound is poised to play a crucial role in the discovery and development of novel treatments for various human diseases.